Cas no 2138332-87-1 (3,4-Quinolinediamine, 6-(1-methylethoxy)-)

• Product Name: 3,4-Quinolinediamine, 6-(1-methylethoxy)-
• CAS No: 2138332-87-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 5269431
• Update Time: 2025-05-21

3,4-Quinolinediamine, 6-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-(1-methylethoxy)-

• Inchi： 1S/C12H15N3O/c1-7(2)16-8-3-4-11-9(5-8)12(14)10(13)6-15-11/h3-7H,13H2,1-2H3,(H2,14,15)
• InChI Key： GWVKUAZHTJHIGF-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(OC(C)C)=CC=2)C(N)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-(1-methylethoxy)-

3,4-Quinolinediamine, 6-(1-methylethoxy)-: A Comprehensive Overview

3,4-Quinolinediamine, 6-(1-methylethoxy)- is a chemical compound with the CAS registry number 2138332-87-1. This compound belongs to the class of heterocyclic aromatic compounds, specifically the quinoline derivatives. Quinoline is a bicyclic structure consisting of a benzene ring fused with a pyridine ring, and its derivatives have been extensively studied due to their diverse applications in pharmaceuticals, materials science, and organic synthesis.

The molecular structure of 3,4-Quinolinediamine, 6-(1-methylethoxy)- features a quinoline backbone with two amino groups at the 3 and 4 positions. Additionally, the compound has an isopropoxy group (-OCH(CH₃)₂) attached at the 6 position of the quinoline ring. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery. For instance, researchers have explored the potential of 3,4-Quinolinediamine, 6-(1-methylethoxy)- as a precursor for bioactive molecules targeting various diseases. The compound's ability to undergo nucleophilic aromatic substitution and other reductive reactions has been leveraged to synthesize complex heterocycles with promising pharmacological profiles.

In terms of physical properties, 3,4-Quinolinediamine, 6-(1-methylethoxy)- exhibits moderate solubility in common organic solvents such as dichloromethane and ethyl acetate. Its melting point is within the range typical for organic compounds of this class, making it suitable for thermal reactions under controlled conditions. The presence of electron-donating groups like the isopropoxy substituent enhances the compound's reactivity in certain chemical transformations.

The synthesis of 3,4-Quinolinediamine, 6-(1-methylethoxy)- typically involves multi-step processes starting from quinoline or its derivatives. One common approach includes Friedel-Crafts alkylation or acylation followed by amination or deprotection steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and minimizing environmental impact.

The application of 3,4-Quinolinediamine, 6-(1-methylethoxy)- extends beyond pharmaceuticals. It has been utilized as an intermediate in the synthesis of advanced materials such as coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalysis applications.

In conclusion, 3,4-Quinolinediamine, 6-(1-methylethoxy)-, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its role as a key intermediate in drug discovery and materials science underscores its significance in advancing modern technology and medicine.